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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B15616311 Get Quote

This guide provides comprehensive safety and logistical protocols for researchers, scientists,

and drug development professionals working with Gastrin I (1-14), human. The following

procedures for handling, storage, and disposal are based on established best practices for

synthetic, non-hazardous peptide compounds. While Gastrin I (1-14), human is not classified

as a hazardous substance, its chemical and toxicological properties have not been

exhaustively studied; therefore, exercising due diligence and caution is paramount.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure a safe laboratory environment and minimize exposure, the use of appropriate

personal protective equipment and engineering controls is mandatory when handling Gastrin I
(1-14), human.
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn to protect

against accidental splashes of

solutions or contact with the

lyophilized powder.

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended to prevent skin

contact. Gloves should be

changed immediately if they

become contaminated.[2]

Body Protection Lab Coat

A standard laboratory coat

must be worn to protect

clothing and skin from potential

contamination.[2]

Respiratory Protection Fume Hood or Respirator

It is advised to handle the

lyophilized powder in a fume

hood or biosafety cabinet to

prevent inhalation of

aerosolized particles.[2] If a

hood is unavailable, a suitable

respirator should be worn.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

Gastrin I (1-14), human and ensuring the safety of all laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling the peptide, ensure the designated workspace is clean and

uncluttered. It is recommended to allow the vial to equilibrate to room temperature in a

desiccator before opening to prevent condensation, as the peptide may be hygroscopic.[3]

Personal Protective Equipment: Don all required PPE as outlined in the table above,

including a lab coat, safety goggles, and nitrile gloves.[4]
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Weighing: If weighing the lyophilized powder, perform this task in a designated area, such as

a chemical fume hood, to minimize the risk of inhalation and contamination.[2] Handle the

powder carefully to avoid creating dust.

Reconstitution: When preparing a solution, add the appropriate sterile solvent slowly to the

vial.[5] Cap the vial securely and mix by gentle swirling or vortexing until the peptide is fully

dissolved. Avoid vigorous shaking.[5]

Aliquoting: For reconstituted peptides, it is best practice to create single-use aliquots to

prevent repeated freeze-thaw cycles, which can degrade the peptide.[5][6]

Clean-up: After handling is complete, thoroughly wipe down all surfaces and equipment with

a suitable disinfectant or cleaning agent.[6]

Storage Protocols:

Form
Storage
Temperature

Duration Additional Notes

Lyophilized Powder -20°C or -80°C
Long-term (up to

several years)

Store in a tightly

sealed container with

a desiccant to protect

from moisture.[3][7]

Reconstituted Solution -20°C or colder
Short to medium-term

(up to 2 months)

Store in aliquots to

avoid repeated freeze-

thaw cycles.[7][8]

Disposal Plan
Proper disposal of Gastrin I (1-14), human and associated materials is essential to protect

personnel and the environment. All waste must be treated as laboratory chemical waste.[6]

Step-by-Step Disposal Procedure:

Waste Collection: Place all materials that have come into contact with the peptide, including

empty vials, used pipette tips, and contaminated gloves, into a designated and clearly

labeled hazardous waste container.[2][6]
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Container Sealing: Ensure the waste container is securely sealed to prevent any leaks or

spills.

Institutional Protocols: Follow your institution's specific guidelines for the disposal of

chemical waste. Contact your Environmental Health and Safety (EH&S) department to

arrange for proper disposal.[2] Never discard peptide waste in the regular trash or pour it

down the sink.[2][6]

Experimental Workflow and Safety Integration
The following diagram illustrates the integration of safety and handling procedures throughout

the experimental workflow with Gastrin I (1-14), human.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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